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Compound of Interest

Compound Name: 4-Methyl-2-pentanol

Cat. No.: B046003

An In-depth Technical Guide to 4-Methyl-2-pentanol: Core Physical and Chemical Properties

Introduction

4-Methyl-2-pentanol, also known as Methyl Isobutyl Carbinol (MIBC), is a branched-chain
secondary alcohol with the chemical formula CeH140.[1] It is a colorless liquid with a mild
alcoholic odor.[1][2] This document provides a comprehensive overview of its physical and
chemical properties, synthesis, and common reactions, tailored for researchers, scientists, and
drug development professionals.

Physical Properties

4-Methyl-2-pentanol is a clear, colorless liquid.[3][4] It is less dense than water, and its vapors
are heavier than air.[3][4] It is sparingly soluble in water but miscible with most common organic
solvents like ethanol and diethyl ether.[2][4]

Table 1: General and Physical Properties of 4-Methyl-2-pentanol
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Property Value Source(s)

IUPAC Name 4-methylpentan-2-ol [2]
Methyl isobutyl carbinol

Synonyms (MIBC), Isobutyl methyl [2][5]
carbinol

CAS Number 108-11-2

Molecular Formula CeH140 [2]

Molecular Weight 102.17 g/mol

Appearance Colorless liquid [2]

Odor Mild, sharp, nonresidual [2][3]

Density 0.802 g/mL at 25 °C [3]

Melting Point -90 °C [2]

Boiling Point 131.6-135°C [2][3]

Solubility in Water 15g/L [2]

Refractive Index (n20/D) 1.410 - 1.415 [3]

Vapor Pressure 3.7 mmHg at 20 °C

Vapor Density 3.5 (vs air)

Flash Point 41 °C (105.8 °F) - closed cup

Explosion Limit 1-55% (V) [5]

Chemical Properties and Reactivity

4-Methyl-2-pentanol is a stable, flammable liquid.[3] It is incompatible with strong oxidizing
agents, acids, and acid chlorides.[3] As an alcohol, it can react with alkali metals, nitrides, and
strong reducing agents to generate flammable and/or toxic gases.[3] It undergoes esterification
with oxoacids and carboxylic acids.[3] Oxidizing agents can convert it to aldehydes or ketones.

[3]
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Dehydration of 4-Methyl-2-pentanol

A common reaction involving 4-methyl-2-pentanol is acid-catalyzed dehydration to form
alkenes. The mechanism typically proceeds via an E1 pathway for secondary alcohols,
involving the formation of a carbocation intermediate.[6]
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Dehydration of 4-Methyl-2-pentanol
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Caption: Dehydration of 4-Methyl-2-pentanol to form alkenes.
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Synthesis

Industrially, 4-methyl-2-pentanol is produced by the catalytic hydrogenation of 4-methyl-2-
pentanone (methyl isobutyl ketone, MIBK).[1][7]

Synthesis of 4-Methyl-2-pentanol

4-Methyl-2-pentanone (MIBK)

+ H2, Catalyst (e.g., Nickel)
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Click to download full resolution via product page
Caption: Industrial synthesis of 4-Methyl-2-pentanol.

Experimental Protocols

Synthesis of 4-Methyl-2-pentanol via Reduction of 4-
Methyl-2-pentanone

This protocol describes a general laboratory-scale synthesis of 4-methyl-2-pentanol.
Materials:
e 4-Methyl-2-pentanone

e Reducing agent (e.g., Sodium borohydride)
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e Solvent (e.g., Ethanol)

o Acid for workup (e.g., dilute HCI)

e Drying agent (e.g., anhydrous Magnesium sulfate)
Procedure:

» Dissolve 4-methyl-2-pentanone in ethanol in a round-bottom flask, and cool the mixture in an
ice bath.

o Slowly add the reducing agent to the stirred solution.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature.

e Monitor the reaction progress using a suitable technique (e.g., TLC or GC).
e Once the reaction is complete, quench the reaction by slowly adding dilute acid.
o Perform a liquid-liquid extraction to isolate the product.

» Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under
reduced pressure.

Purify the crude product by distillation.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-methyl-2-pentanol.

Table 2: Spectroscopic Data for 4-Methyl-2-pentanol
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Technique Key Features

1H NMR Predicted spectra are available in databases.[8]

Spectral data is available in chemical
13C NMR
databases.[9]

Characteristic broad O-H stretch, C-H stretches,

IR Spectrosco
P py and C-O stretch.[9]

M Spect . Molecular ion peak and fragmentation pattern
ass Spectrometry ] ]
are available in databases.[10]

Applications

4-Methyl-2-pentanol has a wide range of applications in various industries:

e Solvent: It is used as a solvent for dyes, oils, gums, resins, waxes, nitrocellulose, and
ethylcellulose.[3][4][11]

¢ Organic Synthesis: It serves as an intermediate in the synthesis of other organic compounds.
[3][12]

o Froth Flotation: It is used as a frother in mineral flotation processes.[2]
o Brake Fluids: It is a component in the manufacture of brake fluids.[2][3]

o Lubricant Additives: It is used in the production of lubricant oil additives, such as zinc
dialkyldithiophosphate.[2][3]

» Other Uses: It also finds application as a cleaning agent, and in fragrances and flavoring
agents.[12]

Safety and Handling

4-Methyl-2-pentanol is a flammable liquid and should be handled with care. It is an eye and
skin irritant, and inhalation of high concentrations can cause respiratory tract irritation and
anesthesia.[3][13]
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Table 3: Safety and Hazard Information for 4-Methyl-2-pentanol

Hazard Description

Flammability Flammable liquid and vapor.

Causes serious eye irritation. May cause
Health Hazards ) o
respiratory irritation.[14]

Moderately toxic by ingestion, skin contact, and

Toxicology ) )

intraperitoneal routes.[3]
LD50 (Oral, Rat) 2590 mg/kgl[5]
LD50 (Dermal, Rabbit) 2884 mg/kgl[5]

Handling Precautions:

Keep away from heat, sparks, and open flames.[15]

Use in a well-ventilated area.[15]

Wear appropriate personal protective equipment, including gloves and eye protection.[16]

Store in a cool, dry, well-ventilated place in a tightly closed container.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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